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Compound of Interest

Compound Name: Tenoretic

Cat. No.: B1194832 Get Quote

The proper disposal of unused or expired medications, such as Tenoretic (a combination of

atenolol and chlorthalidone), is a critical component of laboratory safety, chemical handling,

and environmental stewardship. Adherence to established disposal protocols is essential to

prevent accidental ingestion, misuse, and the contamination of our ecosystems. Improper

disposal can lead to the entry of active pharmaceutical ingredients into soil and waterways,

potentially harming wildlife and disrupting delicate ecological balances.[1][2][3][4][5]

For researchers, scientists, and drug development professionals, understanding and

implementing these procedures is a professional responsibility that extends beyond the

laboratory. This guide provides clear, step-by-step instructions for the safe and effective

disposal of Tenoretic.

Recommended Disposal Procedures
The preferred method for disposing of Tenoretic is through a designated drug take-back

program.[6][7][8][9] These programs are the safest and most environmentally responsible

option. If a take-back program is not readily available, the following household trash disposal

method is recommended by the U.S. Food and Drug Administration (FDA) and the

Environmental Protection Agency (EPA).[6][10]

It is crucial to note that Tenoretic should not be flushed down the toilet or poured down the

sink.[10][11] While some medications have specific flush instructions from the FDA, Tenoretic
is not on this list. Flushing medications can lead to the contamination of drinking water sources

as wastewater treatment plants are often not equipped to remove such chemicals.[3][10]
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Step-by-Step Household Disposal Protocol
If a drug take-back program is unavailable, follow these steps to dispose of Tenoretic in your

household trash:

Remove from Original Container: Take the Tenoretic tablets out of their original prescription

bottle. This is the first step in making the medication unidentifiable.

Mix with an Undesirable Substance: Combine the tablets with an unpalatable material such

as used coffee grounds, dirt, or cat litter.[6][8][10] This action makes the medication less

appealing to children and pets and unrecognizable to anyone who might go through the

trash. Do not crush the tablets or capsules.[8][12]

Seal in a Container: Place the mixture into a sealable plastic bag, an empty can, or another

container that can be tightly closed.[6][10] This prevents the medication from leaking or

spilling out of the garbage bag.

Dispose of in Trash: Throw the sealed container into your household trash.

Protect Your Privacy: Before disposing of the empty prescription bottle, be sure to scratch

out or remove all personal information from the label to protect your identity.[6]

Logical Workflow for Tenoretic Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Tenoretic.
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By adhering to these established procedures, the scientific community can play a vital role in

ensuring public safety and protecting the environment from the potential hazards of

pharmaceutical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The Environmental Risks of Improper Medicine Disposal [ecomena.org]

2. researchgate.net [researchgate.net]

3. danielshealth.com [danielshealth.com]

4. crimsonpublishers.com [crimsonpublishers.com]

5. rxdestroyer.com [rxdestroyer.com]

6. Where and How to Dispose of Unused Medicines | FDA [fda.gov]

7. fda.gov [fda.gov]

8. drugs.com [drugs.com]

9. How to Safely Store and Dispose of Medicines | Nemours KidsHealth [kidshealth.org]

10. epa.gov [epa.gov]

11. gps.mylwebhub.com [gps.mylwebhub.com]

12. fda.gov [fda.gov]

To cite this document: BenchChem. [Safeguarding Public Health and the Environment:
Proper Disposal of Tenoretic]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194832#tenoretic-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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